Cas no 81258-21-1 (2H-1-BENZOPYRAN, 6-BROMO-3,4-DIHYDRO-8-METHOXY-)

• Product Name: 2H-1-BENZOPYRAN, 6-BROMO-3,4-DIHYDRO-8-METHOXY-
• CAS No: 81258-21-1
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 3281833
• PubChem ID: 12831982
• Update Time: 2025-04-21

2H-1-BENZOPYRAN, 6-BROMO-3,4-DIHYDRO-8-METHOXY- Chemical and Physical Properties

Names and Identifiers

• 2H-1-BENZOPYRAN, 6-BROMO-3,4-DIHYDRO-8-METHOXY-
• IIRNMRLQEABDRW-UHFFFAOYSA-N
• SCHEMBL10747849
• 81258-21-1
• 6-bromo-8-methoxychromane
• DB-428551
• 6-bromo-8-methoxy-chroman

• Inchi： 1S/C10H11BrO2/c1-12-9-6-8(11)5-7-3-2-4-13-10(7)9/h5-6H,2-4H2,1H3
• InChI Key： IIRNMRLQEABDRW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)CCCO2)OC

Computed Properties

• Exact Mass: 241.99424Da
• Monoisotopic Mass: 241.99424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų